N-benzyl-N',N'-dimethyl-N-(3-thienylmethyl)-1,2-ethanediamine
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Description
N-benzyl-N',N'-dimethyl-N-(3-thienylmethyl)-1,2-ethanediamine, commonly known as BDMT, is a chemical compound that has gained attention in scientific research for its potential applications in various fields. BDMT is a member of the class of organic compounds called diamines, which are characterized by having two amino groups (-NH2) attached to a carbon chain. In
Scientific Research Applications
Synthesis and Metabolic Studies
Research has explored the synthesis and preliminary metabolic studies of compounds analogous to N-benzyl-N',N'-dimethyl-N-(3-thienylmethyl)-1,2-ethanediamine, highlighting their importance in understanding the metabolic pathways of carcinogenic substances and designing analogs with potential therapeutic applications (Compernolle & Castagnoli, 1982).
Catalytic Applications
Studies have shown the efficacy of related compounds in catalyzing chemical reactions, such as the amination of arylhalides with guanidines or amidines, demonstrating their utility in facilitating complex organic synthesis processes (Deng, McAllister, & Mani, 2009).
Reaction Mechanisms
Research into the reaction mechanisms of compounds related to this compound, such as their interaction with n-butyllithium, provides valuable insights into their structural elucidation and potential applications in organic synthesis (Bauer, Feigel, Mueller, & Schleyer, 1988).
Cyclocondensation Reactions
The compound's analogs have been employed in cyclocondensation reactions with N-oxides containing electrophilic groups, illustrating their versatility in synthesizing heterocyclic compounds, which are crucial intermediates in pharmaceutical chemistry (Dar'in, Selivanov, Lobanov, & Potekhin, 2008).
Properties
IUPAC Name |
N'-benzyl-N,N-dimethyl-N'-(thiophen-3-ylmethyl)ethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2S/c1-17(2)9-10-18(13-16-8-11-19-14-16)12-15-6-4-3-5-7-15/h3-8,11,14H,9-10,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVEVXLFKSUHZHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(CC1=CC=CC=C1)CC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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